Cas no 1308384-30-6 (3-methyl-1-oxa-3,8-diazaspiro4.6undecan-2-one)

• Product Name: 3-methyl-1-oxa-3,8-diazaspiro4.6undecan-2-one
• CAS No: 1308384-30-6
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD18917063
• CID: 4587366
• PubChem ID: 56698915
• Update Time: 2025-10-24

3-methyl-1-oxa-3,8-diazaspiro4.6undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one
• 3-methyl-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• AT29507
• AKOS024202648
• BS-40249
• DTXSID801233656
• CS-0337926
• MFCD18917063
• 1-Oxa-3,8-diazaspiro[4.6]undecan-2-one, 3-methyl-
• 1308384-30-6
• 3-methyl-1-oxa-3,8-diazaspiro4.6undecan-2-one

• MDL： MFCD18917063
• Inchi： 1S/C9H16N2O2/c1-11-7-9(13-8(11)12)3-2-5-10-6-4-9/h10H,2-7H2,1H3
• InChI Key： JRXNPMMTBWQQMF-UHFFFAOYSA-N
• SMILES： O1C(N(C)CC21CCNCCC2)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 3-methyl-1-oxa-3,8-diazaspiro4.6undecan-2-one

Recent Advances in the Study of 3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one (CAS: 1308384-30-6)

The compound 3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one (CAS: 1308384-30-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its oxa-diazaspiro framework, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of 3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one as a versatile scaffold in drug discovery. Its spirocyclic structure offers conformational rigidity, which is advantageous for targeting specific biological pathways. Researchers have investigated its potential as a modulator of various enzymes and receptors, particularly in the context of central nervous system (CNS) disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of monoamine oxidase B (MAO-B), suggesting its promise in the treatment of neurodegenerative diseases such as Parkinson's disease.

In addition to its pharmacological potential, synthetic methodologies for 3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one have been refined to improve yield and scalability. A recent publication in Organic Letters detailed a novel one-pot synthesis route utilizing a cascade cyclization strategy, which significantly reduced the number of steps required compared to traditional methods. This advancement is expected to facilitate further exploration of the compound's derivatives and their biological activities.

Structural-activity relationship (SAR) studies have also been conducted to elucidate the key functional groups responsible for the compound's bioactivity. For example, modifications to the methyl group at the 3-position have been shown to influence binding affinity to target proteins, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters. These findings provide valuable insights for the design of next-generation analogs with enhanced potency and selectivity.

Furthermore, computational modeling and molecular docking studies have been employed to predict the binding modes of 3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one with its biological targets. These in silico approaches, combined with experimental validation, have revealed critical interactions at the atomic level, paving the way for rational drug design. A recent preprint on ChemRxiv highlighted the compound's potential as a lead structure for developing novel therapeutics targeting G protein-coupled receptors (GPCRs).

In conclusion, 3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one (CAS: 1308384-30-6) represents a promising candidate in the realm of medicinal chemistry. Its unique spirocyclic architecture, coupled with its demonstrated biological activities and improved synthetic accessibility, positions it as a valuable tool for drug discovery. Ongoing research is expected to further unravel its therapeutic potential and expand its applications in treating various diseases.